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Compound of Interest

Compound Name: Br-PEG3-OH

Cat. No.: B1667889

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring both personal safety and the integrity of
experimental outcomes. This guide provides essential, immediate safety and logistical
information for Br-PEG3-OH, a PEG-based PROTAC linker. Adherence to these protocols will
minimize risks and foster a safe laboratory environment.

Br-PEG3-OH, with the CAS number 57641-67-5, is recognized as a toxic substance. Hazard
statements associated with this chemical include H301 (Toxic if swallowed), H311 (Toxic in
contact with skin), H331 (Toxic if inhaled), and H341 (Suspected of causing genetic defects).
Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against exposure. The
following table summarizes the required PPE for handling Br-PEG3-OH.
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PPE Category

Item

Specifications

Eye Protection

Safety Goggles with Side
Shields

Must meet ANSI Z87.1
standards. A face shield should
be worn over safety goggles if
there is a significant splash
hazard.[1][2]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[2][3] Always
inspect gloves for integrity
before use and change them
immediately upon contact with

the chemical.[2]

Body Protection

Laboratory Coat

Along-sleeved lab coat is
mandatory to protect skin from

potential contact.[1][4]

Respiratory Protection

Chemical Fume Hood

All handling of Br-PEG3-OH
and its waste should be
conducted within a chemical
fume hood to minimize
inhalation exposure.[1] If
significant aerosolization is
expected, consult your
institution's safety officer about
appropriate respiratory

protection.[2]

Operational Plan: Step-by-Step Handling Protocol

Following a systematic procedure ensures the safe handling of Br-PEG3-OH from receipt to

use.

» Receiving and Storage:

o Upon receipt, visually inspect the container for any damage or leaks.[2]
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o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Recommended long-term storage is at -20°C.[5]

e Preparation and Use:
o Before handling, ensure that an eyewash station and safety shower are readily accessible.

o All manipulations, including weighing and dilutions, must be performed inside a certified

chemical fume hood.[1]
o Avoid the creation of aerosols.

o Br-PEG3-OH is soluble in water, DMSO, DMF, and DCM.[6] When dissolving, slowly add
the solvent to the reagent.

e Spill Management:

o In the event of a small spill, absorb the material with an inert absorbent such as sand or

vermiculite.[2]

o Collect the absorbed material into a sealed, appropriately labeled container for hazardous

waste disposal.[2]
o For larger spills, evacuate the area and follow your institution's emergency procedures.[2]

Disposal Plan: Managing Br-PEG3-OH Waste

As a halogenated organic compound, Br-PEG3-OH waste must be disposed of following
specific protocols to prevent environmental contamination and ensure regulatory compliance.

» Waste Segregation:

o Br-PEG3-OH and any materials contaminated with it (e.g., pipette tips, gloves, absorbent
pads) must be collected in a designated, labeled hazardous waste container for
halogenated organic waste.[1][7]

o Do not mix halogenated waste with non-halogenated organic waste, as this can
significantly increase disposal costs and complicate the disposal process.[2][7]
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» Container Management:
o Use a compatible, leak-proof container with a secure lid for waste collection.[2]

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name "Br-PEG3-OH".[2]

o Keep the waste container closed except when adding waste.
» Final Disposal:

o Store the sealed waste container in a designated and well-ventilated "Satellite
Accumulation Area" (SAA) within the laboratory.[1]

o Arrange for the disposal of the halogenated waste through your institution's Environmental
Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[2]

o Always adhere to your institution's specific guidelines and all local, state, and federal
regulations for hazardous waste disposal.[1]

Workflow for Safe Handling and Disposal of Br-
PEG3-OH
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Caption: Workflow for the safe handling and disposal of Br-PEG3-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Br-PEG3-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667889#personal-protective-equipment-for-
handling-br-peg3-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1667889?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_Br_PEG3_MS_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Bromo_PEG4_acid.pdf
https://www.pccarx.com/Documents/msds_pdf/30-5004.pdf?d=638997995059501907
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pentaethylene_glycol.pdf
https://www.medchemexpress.com/br-peg3-oh.html
https://broadpharm.com/product/bp-20695
https://www.benchchem.com/pdf/Proper_Disposal_of_Aminooxy_PEG3_bromide_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1667889#personal-protective-equipment-for-handling-br-peg3-oh
https://www.benchchem.com/product/b1667889#personal-protective-equipment-for-handling-br-peg3-oh
https://www.benchchem.com/product/b1667889#personal-protective-equipment-for-handling-br-peg3-oh
https://www.benchchem.com/product/b1667889#personal-protective-equipment-for-handling-br-peg3-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667889?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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